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Compound of Interest

N-Benzyl-N,N-dibutylbutan-1-
Compound Name:
aminium iodide

CAS No.: 60754-76-9

Cat. No.: B1591314

Get Quote

\ J

For Researchers, Scientists, and Drug Development Professionals

Benzyltributylammonium iodide, a quaternary ammonium salt, is a versatile phase transfer
catalyst pivotal in numerous organic syntheses. Its ability to facilitate reactions between
reactants in different phases makes it an invaluable tool in the development of novel chemical
entities. However, its utility is matched by a significant hazard profile that necessitates a
thorough understanding and strict adherence to safety protocols. This guide provides a
comprehensive overview of the safety data for Benzyltributylammonium iodide, offering insights
into its properties, hazards, and the requisite handling procedures to ensure a safe laboratory
environment.

Chemical Identity and Physicochemical
Characteristics

© 2026 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b1591314#bc-rfq
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1591314?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Foundational & Exploratory

Check Availability & Pricing

Understanding the fundamental properties of a chemical is the cornerstone of safe handling.
Benzyltributylammonium iodide is a solid, typically appearing as a white to slightly yellowish-
white crystalline powder.[1] Its solubility profile is a key determinant of its behavior in a
laboratory setting; it is soluble in methanol but has low solubility in water.[1]

Property Value Source(s)
CAS Number 60754-76-9 [2][3]
Molecular Formula C19H34IN [2]
Molecular Weight 403.38 g/mol [3]

White to slightly yellowish-
Appearance , _ [1]
white crystalline powder

Melting Point 140-146 °C [1]

- Soluble in methanol, almost
Solubility ) ) [1]
insoluble in water

Toxicological Profile and Hazard Identification

Benzyltributylammonium iodide presents a significant health hazard, primarily through ingestion
and contact with skin and eyes. It is classified as toxic if swallowed, and causes skin irritation
and serious eye irritation.[2] Furthermore, inhalation of the dust may lead to respiratory
irritation.[2]

While a specific oral Lethal Dose (LD50) for Benzyltributylammonium iodide is not readily
available, data for the structurally similar compound, Tetrabutylammonium iodide, shows an
oral LD50 of 1,990 mg/kg in rats, indicating a degree of toxicity upon ingestion. As a class of
compounds, quaternary ammonium salts can cause a range of health effects from mild skin
and respiratory irritation to more severe consequences depending on the concentration and
duration of exposure.[4]

GHS Hazard Statements:

e H301: Toxic if swallowed
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e H315: Causes skin irritation
e H319: Causes serious eye irritation

o H335: May cause respiratory irritation

Safe Handling and Personal Protective Equipment
(PPE)

The causality behind the stringent handling requirements for Benzyltributylammonium iodide is
directly linked to its toxicological profile. The primary routes of exposure are inhalation of dust,
skin and eye contact, and ingestion. Therefore, a multi-layered approach to protection is
essential.

Engineering Controls

o Ventilation: Work with Benzyltributylammonium iodide should be conducted in a well-
ventilated area, preferably within a chemical fume hood to minimize the inhalation of dust
particles.

Personal Protective Equipment (PPE)

A self-validating system of personal protection involves the correct selection and use of PPE:

o Eye Protection: Chemical safety goggles or a face shield are mandatory to prevent contact
with the eyes, which can lead to serious irritation.

o Skin Protection: Chemical-resistant gloves (e.g., nitrile) must be worn to prevent skin
irritation. A lab coat or other protective clothing is also required to protect exposed skin.

o Respiratory Protection: If working outside of a fume hood or if dust generation is likely, a
NIOSH-approved respirator is necessary.

Emergency Procedures: A Step-by-Step Response

In the event of accidental exposure or a spill, a rapid and informed response is critical to
mitigate harm.
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First Aid Measures

 |If Swallowed: Immediately call a poison control center or doctor.[2] Do not induce vomiting.

« If on Skin: Remove contaminated clothing and wash the affected area thoroughly with soap
and water.

 If in Eyes: Rinse cautiously with water for several minutes.[2] Remove contact lenses if
present and easy to do. Continue rinsing and seek immediate medical attention.

« If Inhaled: Move the person to fresh air and keep them comfortable for breathing. If
respiratory symptoms develop, seek medical attention.

Accidental Release Measures

A spill of Benzyltributylammonium iodide should be treated as a hazardous event. The following
workflow outlines the necessary steps for a safe and effective cleanup.

Caption: Workflow for responding to a Benzyltributylammonium iodide spill.

Storage and Disposal

Proper storage and disposal are critical to maintaining a safe laboratory environment and
preventing environmental contamination.

Storage

» Store in a tightly closed container in a cool, dry, and well-ventilated area.

o Keep away from strong oxidizing and reducing agents.[4] Quaternary ammonium salts are
generally incompatible with these substances.[4]

Disposal

¢ Dispose of Benzyltributylammonium iodide and any contaminated materials as hazardous
waste in accordance with local, state, and federal regulations.

¢ Do not allow the material to enter drains or waterways. Quaternary ammonium compounds
can be toxic to aquatic life.[5]
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Environmental Hazards

As a class, quaternary ammonium compounds can exhibit high toxicity to aquatic organisms.[5]
They can bind to soil and sediment, which may reduce their immediate bioavailability to some
aquatic life, but they can also accumulate in certain organisms.[5] Therefore, preventing the
release of Benzyltributylammonium iodide into the environment is a critical responsibility.

Conclusion

Benzyltributylammonium iodide is a powerful catalytic tool for chemical innovation. However, its
potential for harm necessitates a culture of safety built on a foundation of knowledge and
preparedness. By understanding its properties, recognizing its hazards, and diligently applying
the correct handling, storage, and emergency procedures, researchers can harness its
synthetic utility while ensuring the safety of themselves, their colleagues, and the environment.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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